Cas no 90977-96-1 (Cyclohexane,1-isocyanato-1-(1-methylethyl)-)

Cyclohexane,1-isocyanato-1-(1-methylethyl)- structure
90977-96-1 structure
Product Name:Cyclohexane,1-isocyanato-1-(1-methylethyl)-
CAS No:90977-96-1
MF:C10H17NO
MW:167.248082876205
CID:799062
PubChem ID:45096362
Update Time:2025-04-19

Cyclohexane,1-isocyanato-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane,1-isocyanato-1-(1-methylethyl)-
    • 1-isocyanato-1-propan-2-ylcyclohexane
    • Isocyanic acid, 1-isopropylcyclohexyl ester (7CI)
    • 90977-96-1
    • DTXSID40667479
    • 1-Isocyanato-1-(propan-2-yl)cyclohexane
    • Inchi: 1S/C10H17NO/c1-9(2)10(11-8-12)6-4-3-5-7-10/h9H,3-7H2,1-2H3
    • InChI Key: PHFOIBAZFYYSLT-UHFFFAOYSA-N
    • SMILES: O=C=NC1(C(C)C)CCCCC1

Computed Properties

  • Exact Mass: 167.131014166g/mol
  • Monoisotopic Mass: 167.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 29.4Ų
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